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Compound of Interest

Compound Name: Cyclopropyl(phenyl)methanethiol

Cat. No.: B2507607

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and potential
applications of cyclopropyl(phenyl)methanethiol, a versatile building block in organic
synthesis. The unique combination of a strained cyclopropyl ring and a nucleophilic thiol
functional group makes this compound an attractive scaffold for the development of novel
chemical entities, particularly in the field of medicinal chemistry.

Introduction

Cyclopropyl(phenyl)methanethiol (CAS No. 151153-46-7, Molecular Formula: CioH12S,
Molecular Weight: 164.27 g/mol ) is a valuable synthetic intermediate. The cyclopropyl moiety
is a well-established bioisostere for phenyl rings and other functional groups, often leading to
improved metabolic stability, enhanced potency, and desirable conformational rigidity in drug
candidates. The thiol group provides a handle for a wide range of chemical transformations,
including nucleophilic substitutions, additions, and oxidations.

Synthesis of Cyclopropyl(phenyl)methanethiol

A robust and high-yielding synthesis of cyclopropyl(phenyl)methanethiol can be achieved via
a three-step sequence starting from the commercially available cyclopropyl phenyl ketone. This
proposed pathway involves the reduction of the ketone to the corresponding alcohol,
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conversion of the alcohol to a tosylate to create a good leaving group, and subsequent
nucleophilic substitution with a sulfur source.

Diagram of the Synthetic Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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